![molecular formula C14H12N4O2S B3336695 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea CAS No. 35559-25-2](/img/structure/B3336695.png)
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea
Overview
Description
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea, also known as Nitrophenylthiourea (NPTU), is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been synthesized using various methods and has shown promising results in various fields of research.
Mechanism of Action
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea acts as a potent inhibitor of carbonic anhydrase by binding to the active site of the enzyme. This leads to the inhibition of the enzyme's activity, which affects various physiological processes such as acid-base balance, respiration, and ion transport. 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea also acts as a ligand in the synthesis of metal complexes by coordinating with the metal ion, which leads to the formation of stable complexes.
Biochemical and Physiological Effects:
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea has been shown to have various biochemical and physiological effects. It has been shown to affect acid-base balance, respiration, and ion transport by inhibiting the activity of carbonic anhydrase. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative stress. 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea has also been shown to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea has several advantages as a research tool. It is a potent inhibitor of carbonic anhydrase, which makes it useful in studying the physiological processes that are affected by this enzyme. 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea is also a fluorescent probe, which makes it useful in the detection of heavy metal ions in environmental samples. However, this compound has some limitations as well. It is toxic and can cause harm if not handled properly. 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea is also unstable in solution, which can affect the accuracy of experimental results.
Future Directions
There are several future directions for research on 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea. One direction is to study its potential as a therapeutic agent in the treatment of various diseases such as cancer and inflammation. Another direction is to study its potential as a fluorescent probe for the detection of heavy metal ions in environmental samples. Further research is also needed to explore the mechanism of action of 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea and its effects on various physiological processes.
Scientific Research Applications
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea has been used in various fields of scientific research. It has been shown to be a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in various physiological processes. This compound has also been used as a ligand in the synthesis of metal complexes, which have shown promising results in the field of catalysis. 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthioureahiourea has also been used as a fluorescent probe for the detection of heavy metal ions in environmental samples.
properties
IUPAC Name |
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O2S/c19-18(20)13-8-4-5-11(9-13)10-15-17-14(21)16-12-6-2-1-3-7-12/h1-10H,(H2,16,17,21)/b15-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUNHSXYBMVDRNL-XNTDXEJSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NN=CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)NC(=S)N/N=C/C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea | |
CAS RN |
35559-25-2 |
Source
|
| Record name | NSC213886 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=213886 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(3-NITROBENZYLIDENE)-4-PHENYL-3-THIOSEMICARBAZIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate, 98%](/img/structure/B3336620.png)
![(11bR,11b'R)-4,4'-(Pentane-1,5-diylbis(methylazanediyl))bis(3,5-dimethyl-4,5-dihydro-3H-dinaphtho[2,1-d:1',2'-f][1,3,2]diazaphosphepine 4-oxide)](/img/structure/B3336668.png)
![(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B3336675.png)
![N-[2-(hydrazinecarbonyl)phenyl]-4-methylbenzamide](/img/structure/B3336703.png)
![[[2-(2,4,5-Trichlorophenoxy)acetyl]amino]thiourea](/img/structure/B3336709.png)
